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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644 Get Quote

Introduction

The identification and quantification of microplastics are critical for understanding their

distribution and impact on the environment and biological systems. Fluorescent staining is a

rapid and cost-effective method for detecting microplastic particles in environmental samples.

While Nile Red is a commonly used dye for this purpose, other lipophilic dyes, such as Solvent
Red 195, present potential alternatives due to their affinity for polymers. Solvent Red 195 is a

bluish-red dye known for its use in coloring a variety of plastics and fibers, suggesting it may

effectively adsorb to and stain microplastic particles.[1][2][3][4]

These application notes provide a detailed, generalized protocol for the use of Solvent Red
195 in staining microplastics for identification. It is important to note that while the properties of

Solvent Red 195 make it a promising candidate for this application, specific protocols for its

use in microplastic analysis are not yet widely established in scientific literature. Therefore, the

following protocols are based on its known characteristics and adapted from established

methods for similar solvent dyes. Optimization of these procedures for specific sample types

and analytical instrumentation is highly recommended.

Physicochemical Properties of Solvent Red 195
A summary of the key properties of Solvent Red 195 relevant to its application in microplastic

staining is provided below.
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Property Value Reference

C.I. Name Solvent Red 195 [1][4]

CAS Number 164251-88-1 [2]

Appearance Bluish-red powder [2]

Melting Point 214-216 °C [4]

Heat Resistance (in PS) 300 °C [2]

Light Fastness (in PS) 7-8 [1][2]

Solubility of Solvent Red 195
The solubility of Solvent Red 195 in various organic solvents is a critical factor in preparing an

effective staining solution.

Solvent Solubility (g/L at 20°C) Reference

Acetone 1.4 [2]

Butyl Acetate 1.3 [2]

Methyl Benzene 2.7 [2]

Applicability of Solvent Red 195 for Different Polymer
Types
Solvent Red 195 is used commercially to color a range of plastics, indicating its potential to

stain microplastics of the same polymer types.
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Polymer Suitability Reference

Polystyrene (PS) ● [1]

Acrylonitrile Butadiene Styrene

(ABS)
● [1]

Polycarbonate (PC) ● [1]

Polyethylene Terephthalate

(PET)
● [1]

Polymethyl Methacrylate

(PMMA)
● [1]

Styrene Acrylonitrile (SAN) ● [1]

Unplasticized Polyvinyl

Chloride (RPVC)
● [1]

Polyamide 6 (PA6) ● [1]

Polyphenylene Oxide (PPO) ● [1]

Polybutylene Terephthalate

(PBT)
● [1]

Polyethylene (PE) ○ [5]

Polypropylene (PP) ○ [5]

● Recommended for use

○ Conditional use

Experimental Protocols
Preparation of Solvent Red 195 Staining Solution
Objective: To prepare a stock solution and working solutions of Solvent Red 195 for staining

microplastics.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-red/
https://catalog.wlimg.com/1/1613758/other-images/table-633957.pdf
https://catalog.wlimg.com/1/1613758/other-images/table-633957.pdf
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Red 195 powder

Acetone (or other suitable organic solvent, see solubility table)

Glass vials with screw caps

Volumetric flasks

Pipettes

Procedure:

Stock Solution (e.g., 1 mg/mL):

1. Weigh 10 mg of Solvent Red 195 powder and transfer it to a 10 mL volumetric flask.

2. Add a small amount of acetone to dissolve the powder.

3. Once dissolved, fill the flask to the 10 mL mark with acetone.

4. Stopper the flask and invert several times to ensure homogeneity.

5. Store the stock solution in a tightly sealed glass vial in the dark at 4°C.

Working Solution (e.g., 10 µg/mL):

1. Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

2. Dilute to the 10 mL mark with the chosen solvent.

3. This working solution should be prepared fresh before each use.

Note: The optimal concentration of the working solution may vary depending on the sample

matrix and the types of microplastics being analyzed. A concentration range of 1-20 µg/mL is a

reasonable starting point for optimization.

Staining Protocol for Microplastics
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Objective: To stain microplastic particles in a prepared environmental sample. This protocol

assumes that the sample has already undergone pretreatment to remove organic matter (e.g.,

with hydrogen peroxide or enzymatic digestion) and density separation to isolate the

microplastics.

Materials:

Prepared sample containing isolated microplastics on a filter (e.g., glass fiber or anodized

aluminum oxide filter)

Solvent Red 195 working solution

Glass petri dish or other suitable container

Forceps

Deionized water

Procedure:

Place the filter paper with the isolated microplastics in a glass petri dish.

Carefully add the Solvent Red 195 working solution to the petri dish, ensuring the entire

filter is submerged.

Cover the petri dish to prevent evaporation of the solvent.

Incubate for 30-60 minutes at room temperature in the dark. The optimal incubation time

should be determined experimentally.

After incubation, carefully remove the filter from the staining solution using forceps.

Rinse the filter gently with deionized water to remove excess dye.

Allow the filter to air dry in a clean, dark environment before microscopic analysis.

Fluorescence Microscopy and Image Analysis
Objective: To visualize and quantify the stained microplastics using fluorescence microscopy.
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Materials:

Fluorescence microscope equipped with appropriate filters

Digital camera for image capture

Image analysis software (e.g., ImageJ)

Procedure:

Place the dried, stained filter on a glass slide.

Excite the sample with a suitable light source. While specific excitation and emission maxima

for Solvent Red 195 for this application are not well-documented, a starting point would be

to use a green light excitation (around 520-560 nm) and observe the red fluorescence.

Capture images of the fluorescent particles.

Use image analysis software to count and measure the stained microplastics.

Note: It is crucial to run a blank (a filter without a sample) through the entire staining and

analysis process to account for any background fluorescence or contamination. Additionally, a

positive control with known microplastic types can help validate the staining efficiency.

Visualizations
Experimental Workflow for Microplastic Analysis
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Caption: General workflow for microplastic analysis.
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Solvent Red 195 Staining Protocol

Start: Isolated Microplastics on Filter

Prepare Solvent Red 195
Working Solution (1-20 µg/mL in Acetone)

Submerge Filter in Staining Solution
(30-60 min, Room Temp, Dark)

Rinse with Deionized Water

Air Dry in a Clean, Dark Environment

Proceed to Fluorescence Microscopy

Click to download full resolution via product page

Caption: Staining protocol using Solvent Red 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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